2-(2-ethoxy-4-formylphenoxy)-N-(1-naphthyl)acetamide

• IUPAC Name: 2-(2-ethoxy-4-formylphenoxy)-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H19NO4/c1-2-25-20-12-15(13-23)10-11-19(20)26-14-21(24)22-18-9-5-7-16-6-3-4-8-17(16)18/h3-13H,2,14H2,1H3,(H,22,24)
• InChI Key: WWDGSIGHERLNOQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OCC(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C21H19NO4
• Molecular Weight: 349.4 g/mol

Description

2-(2-ethoxy-4-formylphenoxy)-N-(1-naphthyl)acetamide, commonly known as EFNA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. EFNA is a synthetic compound that can be synthesized using various methods.

Mechanism of Action

EFNA exerts its effects by modulating the activity of ion channels, specifically the voltage-gated potassium channels. EFNA binds to the channel's extracellular domain, causing a conformational change that leads to the inhibition of channel activity. This inhibition can lead to various effects on cells, including the inhibition of cell growth and the modulation of neurotransmitter release.
Biochemical and Physiological Effects:
EFNA has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of ion channel activity, and the regulation of neurotransmitter release. EFNA has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using EFNA in lab experiments is its high purity, which allows for accurate and reproducible results. EFNA is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using EFNA in lab experiments is its specificity for voltage-gated potassium channels, which may limit its use in certain research fields.

Future Directions

There are several future directions for research on EFNA. One area of interest is the development of EFNA-based drugs for the treatment of cancer and other diseases. Another area of interest is the further elucidation of EFNA's mechanism of action, which may lead to the discovery of new targets for drug discovery. Additionally, EFNA could be used as a tool to study ion channel function and regulation in various tissues and disease states.

Synthesis Methods

EFNA can be synthesized using various methods, including the reaction of 2-(2-ethoxy-4-hydroxyphenoxy)acetic acid with 1-naphthylamine in the presence of a dehydrating agent. Another method involves the reaction of 2-(2-ethoxy-4-hydroxyphenoxy)acetic acid with thionyl chloride, followed by the reaction with 1-naphthylamine. Both methods yield EFNA with high purity.

Scientific Research Applications

EFNA has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and drug discovery. EFNA has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer treatment. In neuroscience, EFNA has been shown to modulate the activity of ion channels, which are involved in the transmission of signals in the nervous system. EFNA has also been studied for its potential as a drug discovery tool, as it can be used to screen for compounds that interact with ion channels.